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Introduction

Neoechinulin C is a prenylated indole alkaloid belonging to the diketopiperazine class of
natural products. First discovered as a metabolite of the fungus Aspergillus amstelodami, it is
part of the broader neoechinulin family, which has garnered significant interest for a range of
biological activities, including neuroprotective effects. This technical guide provides an in-depth
overview of the discovery, isolation, and structural elucidation of Neoechinulin C, presenting
key data and experimental methodologies for the scientific community.

Discovery and Producing Organism

Neoechinulin C was first reported in 1977 by Marchelli and colleagues as one of five new
neoechinulin-type metabolites isolated from the mycelium of the fungus Aspergillus
amstelodami.[1] This discovery was foundational in understanding the biosynthetic pathway of
neoechinulin-related compounds. Later studies also identified Neoechinulin C as a metabolite
of the marine endophytic fungus Eurotium cristatum EN-220, isolated from the marine alga
Sargassum thunbergii.

Physicochemical and Spectroscopic Data

The structural elucidation of Neoechinulin C was accomplished through a combination of
spectroscopic techniques. The following tables summarize the key quantitative data obtained
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for this molecule.

Property

Value

Molecular Formula

C29H31N302

Chemical Name

cyclo-didehydroalanyl-2-(1,1-dimethylprop-2-
enyl)-6-(3-methylbut-2-
enyl)didehydrotryptophyl[1]

Table 1: Physicochemical Properties of Neoechinulin C

Spectroscopic Technique

Key Data Points

UV-Vis Amax (nm)

Data not available in search results

IR vmax (cm~1)

Data not available in search results

Mass Spectrometry (MS)

Data not available in search results

IH-NMR (ppm)

Data not available in search results

B3C-NMR (ppm)

Data not available in search results

Table 2: Spectroscopic Data for Neoechinulin C

Note: Detailed, quantitative spectroscopic data from the original 1977 publication were not

available in the searched resources. This table will be updated as more specific data becomes

accessible.

Experimental Protocols

The isolation and purification of Neoechinulin C from its fungal source involve a multi-step

process. The following is a generalized protocol based on methodologies for isolating similar

secondary metabolites from Aspergillus species.

Fungal Fermentation and Extraction
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The initial step involves the cultivation of the producing fungal strain, followed by the extraction
of the secondary metabolites.
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Diagram 1: Fungal Fermentation and Extraction Workflow.

Chromatographic Purification

The crude extract, containing a mixture of metabolites, is then subjected to a series of
chromatographic steps to isolate Neoechinulin C.
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Pure Neoechinulin C

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12417522?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page
Diagram 2: Chromatographic Purification Workflow.

Structural Elucidation

The definitive structure of Neoechinulin C was established through the analysis of its

spectroscopic data.
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Diagram 3: Logical Flow for Structure Elucidation.

Biological Activity

Neoechinulin C has been investigated for its neuroprotective properties. In a study on
echinulin-related indolediketopiperazine alkaloids, Neoechinulin C was found to protect
neuronal cells against paraquat-induced damage in an in vitro model of Parkinson's disease.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12417522?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417522?utm_src=pdf-body
https://www.benchchem.com/product/b12417522?utm_src=pdf-body-img
https://www.benchchem.com/product/b12417522?utm_src=pdf-body
https://www.benchchem.com/product/b12417522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Neoechinulin C stands as a notable member of the diketopiperazine indole alkaloids, with
demonstrated potential in the realm of neuroprotection. This guide has synthesized the
available information on its discovery, isolation from Aspergillus amstelodami, and the
methodologies employed for its characterization. Further research to fully elucidate its
pharmacological profile and mechanism of action is warranted and will be greatly facilitated by
the foundational knowledge of its chemistry and isolation detailed herein. The development of a
total synthesis method would also be a significant step forward in enabling more extensive
biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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